3-[(2-Ethylphenoxy)methyl]pyrrolidine hydrochloride

• IUPAC Name: 3-[(2-ethylphenoxy)methyl]pyrrolidine;hydrochloride
• InChI: InChI=1S/C13H19NO.ClH/c1-2-12-5-3-4-6-13(12)15-10-11-7-8-14-9-11;/h3-6,11,14H,2,7-10H2,1H3;1H
• InChI Key: MHAYJTUNMAAVIQ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1OCC2CCNC2.Cl
• Molecular Formula: C13H20ClNO
• Molecular Weight: 241.76 g/mol
• CAS No.: 1220031-81-1

Description

3-[(2-Ethylphenoxy)methyl]pyrrolidine hydrochloride is a useful research compound. Its molecular formula is C13H20ClNO and its molecular weight is 241.76 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Derivatives : Studies demonstrate the synthesis of pyrrolidines, which are crucial in the preparation of agrochemicals or medicinal compounds. For instance, the synthesis of 5-methoxylated 3-pyrrolin-2-ones is achieved through the rearrangement of chlorinated pyrrolidin-2-ones, which are useful adducts for preparing agrochemicals or medicinal compounds (Ghelfi et al., 2003). Additionally, the synthesis and antibacterial activity of carbapenems with pyrrolidine moiety have been reported, indicating their potential in medicinal applications (Kim et al., 2006).

• Biological and Medicinal Applications : Pyrrolidine derivatives demonstrate significant biological effects, with many being used in medicine. Their study is essential for modern science due to their applications in areas like dye production and as agrochemical substances (Żmigrodzka et al., 2022).

• Material Science and Polymers : In the field of material science, derivatives of pyrrolidine have been used in the synthesis of poly(ether imide ester)s. For instance, a study describes the preparation of such polymers using 2,6-bis (4-aminophenoxy) pyridine, showcasing their physical and thermal properties (Mehdipour‐Ataei & Amirshaghaghi, 2005).

• Chemical Structure and Properties : Research on the carbon and proton NMR spectra of 3-hydroxypyridine and its derivatives, including N-methyl derivatives, provides insights into their structural and chemical properties. This is significant for understanding the behavior of these compounds in solution (Vögeli & Philipsborn, 1973).

• Organometallic Chemistry : Pyrrolidine derivatives have been utilized in organometallic chemistry, specifically in the synthesis of hybrid organotellurium ligands and their complexes with palladium and mercury. These studies provide insights into the potential applications of these compounds in catalysis and material science (Singh et al., 2003).